Cas no 1361776-13-7 (6-(Difluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 6-(Difluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361776-13-7
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4912420
• Update Time: 2025-10-23

6-(Difluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-5-4-7(8(11)12)17-9(6(5)2-3-16)18-10(13,14)15/h4,8H,2H2,1H3
• InChI Key： BRBPUGOORVOMMT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(CC#N)C(=N1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 6-(Difluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Overview of 6-(Difluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361776-13-7)

6-(Difluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361776-13-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This compound is characterized by its unique molecular structure, which includes a difluoromethyl group, a trifluoromethoxy substituent, and a cyano functional group. These features contribute to its remarkable chemical properties, making it a valuable building block for advanced applications.

In recent years, the demand for fluorinated compounds like 6-(Difluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile has surged due to their enhanced stability, bioavailability, and reactivity. Researchers and industry professionals frequently search for terms such as "fluorinated pyridine synthesis," "trifluoromethoxy derivatives applications," and "difluoromethyl group in agrochemicals," reflecting the growing interest in this niche. The compound's CAS No. 1361776-13-7 is often used as a key identifier in scientific literature and patent databases, underscoring its importance in cutting-edge research.

One of the most compelling aspects of 6-(Difluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile is its potential role in crop protection. With global agriculture facing challenges such as pesticide resistance and environmental sustainability, this compound's selective herbicidal activity and low environmental persistence make it a promising candidate for next-generation agrochemical formulations. Industry experts are particularly interested in its structure-activity relationship (SAR), which could pave the way for more efficient and eco-friendly solutions.

Beyond agrochemicals, CAS No. 1361776-13-7 is also explored in pharmaceutical research. The trifluoromethoxy group is known to improve the metabolic stability of drug molecules, while the cyano group can serve as a versatile handle for further chemical modifications. This dual functionality has led to investigations into its use as an intermediate for anticancer agents, CNS-targeting drugs, and anti-inflammatory compounds. Searches for "pyridine acetonitrile in drug discovery" and "fluorine in medicinal chemistry" highlight the compound's relevance in this domain.

From a synthetic chemistry perspective, the preparation of 6-(Difluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile involves sophisticated fluorination techniques and regioselective substitutions. Modern methodologies such as transition-metal catalysis and electrophilic fluorination are often employed to achieve high yields and purity. These advancements align with the broader trend toward green chemistry, as researchers seek to minimize waste and reduce the use of hazardous reagents.

In conclusion, 6-(Difluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361776-13-7) represents a fascinating intersection of chemical innovation and practical application. Its versatility in agrochemicals, pharmaceuticals, and material science ensures its continued relevance in scientific and industrial communities. As interest in fluorinated compounds grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.